Dioxadrol

• IUPAC Name: 2-(2,2-diphenyl-1,3-dioxolan-4-yl)piperidine
• InChI: InChI=1S/C20H23NO2/c1-3-9-16(10-4-1)20(17-11-5-2-6-12-17)22-15-19(23-20)18-13-7-8-14-21-18/h1-6,9-12,18-19,21H,7-8,13-15H2
• InChI Key: HGKAMARNFGKMLC-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)C2COC(O2)(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C20H23NO2
• DSSTOX Substance ID: DTXSID10863446
• Molecular Weight: 309.4 g/mol
• Mechanism of Action: ... Dexoxadrol, the D-isomer of dioxodrol, which produces phencyclidine (PCP)-like behavioral effects and displaces bound [3H]PCP, was a potent blocker of the PCP-sensitive, voltage-gated K+ channel. The corresponding L-isomer, levoxadrol, which produces morphine-like antinociception and sedation, but does not produce PCP-like behavior nor displace bound (3H)PCP, was a very weak blocker of the voltage-gated K+ channel. Levoxadrol, but not dexoxadrol, activated a separate K+ channel, as manifested by an increase in 86Rb /from synaptosomes prepared from rat forebrain/ efflux. This effect was blocked by naloxone. /It was concluded/ that one of the PCP-sigma-ligand binding sites in the brain may be associated with the voltage-gated, non-inactivating K+ channel ... observed in nerve terminals. /The/ findings are also consistent with the view that some of the behavioral manifestations of PCP intoxication are mediated by block of presynaptic K+ channels.
• CAS RN: 6495-46-1, 4741-41-7

Description

Dioxadrol is a diarylmethane.

Scientific Research Applications

Enantiomeric and Diastereomeric Forms

Dioxadrol exists in different isomeric forms, with alpha-(+)-dioxadrol (dexoxadrol) demonstrating phencyclidine-like activity. This variant is more potent than its enantiomers in displacing bound piperidine from binding sites in rat brain homogenates, suggesting its utility as a stereochemical probe in studying PCP receptor effects (Jacobson et al., 1987).

Effects on Amino Acid Induced Excitation

Dioxadrol stereoisomers, dexoxadrol and levoxadrol, show differential effects on spinal neuron excitation by amino acids. Dexoxadrol exhibits selective antagonism of N-methyl-D,L-aspartate, aligning with the actions of dissociative anaesthetics like phencyclidine and ketamine (Berry, Anis, & Lodge, 1984).

Interaction with Receptors and Effects on Body Temperature

Both dexoxadrol and levoxadrol, enantiomers of dioxadrol, have nearly equal affinities for sigma receptors. Their analysis helps define effects mediated by phencyclidine vs sigma receptors. Dexoxadrol induces hyperthermia, while levoxadrol does not affect body temperature (Pechnick et al., 1989).

Non-Competitive NMDA Receptor Antagonists

Dioxadrol and its enantiomers, especially dexoxadrol, are known to be non-competitive antagonists of NMDA receptors. They act in the NMDA receptor ion channel and are significant for understanding the dissociation of awareness in humans (Domino, 1992).

Structure-Activity Relationships

Dioxadrol analogues, such as dexoxadrol and etoxadrol, have been studied for their NMDA receptor affinity. Structural modifications reveal that certain configurations and substituents are crucial for high receptor affinity, which is significant for understanding the drug's pharmacological potential (Sax & Wünsch, 2006).

Synthesis and Modification of Dioxadrol Analogues

Research into synthesizing dioxadrol analogues with specific modifications, like fluorine substituents, has provided insights into the drug's interaction with NMDA receptors. Such studies are crucial for developing more effective and selective pharmaceutical agents (Banerjee, Schepmann, & Wünsch, 2010).